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Compound of Interest

Compound Name: 4-Fluorostyrene

Cat. No.: B1294925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluorostyrene is a substituted aromatic compound of significant interest in the fields of

polymer chemistry, materials science, and pharmaceutical development. Its unique electronic

properties, conferred by the fluorine atom, make it a valuable monomer for the synthesis of

specialty polymers and a key building block in the creation of novel therapeutic agents. A

thorough understanding of its physical properties is paramount for its effective handling,

application, and the prediction of its behavior in various chemical and biological systems. This

technical guide provides a detailed overview of the core physical properties of 4-
Fluorostyrene, complete with experimental protocols for their determination and a summary of

quantitative data.

Core Physical Properties of 4-Fluorostyrene
The physical characteristics of 4-Fluorostyrene are summarized in the tables below, providing

a quick reference for researchers. These values have been compiled from various reputable

chemical data sources.
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Property Value Reference

Chemical Formula C₈H₇F [1][2]

Molecular Weight 122.14 g/mol [1][2]

Appearance
Clear, colorless to very slightly

yellow liquid
[2][3]

CAS Number 405-99-2 [1][2]

Thermophysical Properties
Property Value Reference

Boiling Point
160-162 °C (at 760 mmHg) 67

°C (at 50 mmHg)
[2][3]

Melting Point -30 °C to -36 °C [2][3]

Density 1.024 g/mL at 25 °C

Vapor Pressure Not readily available

Optical and Safety Properties
Property Value Reference

Refractive Index (n²⁰/D) 1.514

Flash Point 35 °C (95 °F) - closed cup [3]

Solubility

Insoluble in water; Soluble in

organic solvents such as

ethanol, acetone, methanol,

ether, and benzene.

[2][3][4]

Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial for the reliable use of 4-Fluorostyrene
in research and development. The following sections detail the standard experimental

methodologies for measuring its key physical parameters.
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Workflow for Physical Property Characterization of 4-
Fluorostyrene

Figure 1: Experimental Workflow for Physical Property Characterization
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Caption: A flowchart illustrating the key stages in the experimental characterization of the

physical properties of 4-Fluorostyrene.

Determination of Melting Point
The melting point of 4-Fluorostyrene, which is below room temperature, is determined using a

cryostatic method.

Apparatus:

Melting point apparatus with a cooling stage (e.g., a differential scanning calorimeter or a

specialized low-temperature melting point device).

Small capillary tubes.

Low-temperature thermometer or calibrated thermocouple.

Procedure:

A small sample of 4-Fluorostyrene is introduced into a capillary tube.

The capillary tube is placed in the cooling block of the melting point apparatus.

The sample is frozen by lowering the temperature of the block using a suitable coolant

(e.g., liquid nitrogen or a refrigerated circulator).

Once the sample is completely solid, the apparatus is set to heat at a slow, controlled rate

(e.g., 1-2 °C per minute).

The temperature at which the first signs of melting are observed (the appearance of liquid)

and the temperature at which the entire sample becomes a clear liquid are recorded. This

range is the melting point of the substance.

Determination of Boiling Point
The boiling point is a critical parameter for distillation and purification processes.

Apparatus:
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Distillation flask.

Condenser.

Receiving flask.

Thermometer (calibrated).

Heating mantle or oil bath.

Boiling chips.

Procedure:

A known volume of 4-Fluorostyrene is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

The flask is gently heated.

As the liquid boils, the vapor will rise and surround the thermometer bulb before entering

the condenser.

The temperature is recorded when it stabilizes, which corresponds to the boiling point of

the liquid at the prevailing atmospheric pressure. For boiling points at reduced pressure, a

vacuum pump and manometer are connected to the system.

Determination of Density
The density of liquid 4-Fluorostyrene can be accurately measured using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it).
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Analytical balance.

Constant temperature water bath.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with 4-Fluorostyrene, ensuring no air bubbles are trapped.

The filled pycnometer is placed in a constant temperature water bath (e.g., at 25 °C) until it

reaches thermal equilibrium.

The volume is adjusted to the mark, and any excess liquid is carefully removed from the

outside.

The filled pycnometer is weighed again.

The mass of the 4-Fluorostyrene is determined by subtracting the mass of the empty

pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index is a measure of how light propagates through the substance and is a

useful indicator of purity.

Apparatus:

Abbe refractometer.

Constant temperature water circulator.

Dropper.

Lens paper and a suitable solvent (e.g., ethanol or acetone).
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Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent and lens paper.

The instrument is calibrated using a standard of known refractive index (e.g., distilled

water).

A few drops of 4-Fluorostyrene are placed on the surface of the measuring prism.

The prisms are closed and the instrument is allowed to equilibrate to the desired

temperature (typically 20 °C), maintained by the water circulator.

The light source is adjusted, and the handwheel is turned to bring the dividing line

between the light and dark fields into the center of the crosshairs in the eyepiece.

The refractive index is read directly from the instrument's scale.

Safety and Handling
4-Fluorostyrene is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[2] It may cause skin and eye irritation.[5] Always

consult the Safety Data Sheet (SDS) before handling this chemical. Store in a cool, dry, and

well-ventilated area away from sources of ignition.[5]

Conclusion
This technical guide provides a foundational understanding of the key physical properties of 4-
Fluorostyrene. The tabulated data offers a quick and accessible reference, while the detailed

experimental protocols provide researchers with the necessary information to perform accurate

and reliable physical property measurements. A thorough grasp of these properties is essential

for the successful application of 4-Fluorostyrene in the synthesis of advanced materials and in

the development of new pharmaceutical compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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